Cas no 166173-84-8 (2-Pyrrolidinecarboxamide,1-(1-methylethyl)-,(S)-(9CI))

• Product Name: 2-Pyrrolidinecarboxamide,1-(1-methylethyl)-,(S)-(9CI)
• CAS No: 166173-84-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 904924
• PubChem ID: 45084450
• Update Time: 2025-04-19

2-Pyrrolidinecarboxamide,1-(1-methylethyl)-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,1-(1-methylethyl)-,(S)-(9CI)
• 1-isopropylpiperidine-4-carboxamide
• 1-isopropylprolinamide
• SCHEMBL9963377
• 166173-84-8
• (2S)-1-propan-2-ylpyrrolidine-2-carboxamide
• (S)-1-Isopropylpyrrolidine-2-carboxamide
• (2S)-1-(propan-2-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C8H16N2O/c1-6(2)10-5-3-4-7(10)8(9)11/h6-7H,3-5H2,1-2H3,(H2,9,11)/t7-/m0/s1
• InChI Key： HRJKYJQVBJYEBH-ZETCQYMHSA-N
• SMILES： O=C([C@@H]1CCCN1C(C)C)N

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 46.33000
• LogP: 0.98270